5-methyl-1-(4-methylphenyl)-4-{[(4-methylphenyl)sulfonyl]methyl}-1,3-dihydro-2H-imidazol-2-one

• IUPAC Name: 4-methyl-3-(4-methylphenyl)-5-[(4-methylphenyl)sulfonylmethyl]-1H-imidazol-2-one
• InChI: InChI=1S/C19H20N2O3S/c1-13-4-8-16(9-5-13)21-15(3)18(20-19(21)22)12-25(23,24)17-10-6-14(2)7-11-17/h4-11H,12H2,1-3H3,(H,20,22)
• InChI Key: CULKKXPCAAXXRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(NC2=O)CS(=O)(=O)C3=CC=C(C=C3)C)C
• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol

Description

5-methyl-1-(4-methylphenyl)-4-{[(4-methylphenyl)sulfonyl]methyl}-1,3-dihydro-2H-imidazol-2-one is a useful research compound. Its molecular formula is C19H20N2O3S and its molecular weight is 356.44. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Organic Synthesis

The synthesis of imidazole derivatives, including 5-methyl-1-(4-methylphenyl)-4-{[(4-methylphenyl)sulfonyl]methyl}-1,3-dihydro-2H-imidazol-2-one, involves green, one-pot, solvent-free methods using Brønsted acidic ionic liquids as catalysts. These methods are efficient and environmentally friendly, highlighting the role of these compounds in promoting sustainable chemistry practices (Davoodnia, Heravi, Safavi-Rad, & Tavakoli-Hoseini, 2010). Additionally, imidazolium-based ionic liquids have been applied as reagents for the nitration of aromatic compounds, demonstrating their utility in facilitating chemical transformations in acidic media (Zolfigol et al., 2012).

Material Science

In material science, derivatives of this compound have been incorporated into the design of anion exchange membranes for alkaline fuel cells. These membranes exhibit high ionic conductivity and stability, essential for efficient fuel cell operation (Yang et al., 2014). The structural versatility of imidazolium salts also contributes to the development of hydrophobic, highly conductive ambient-temperature molten salts, which are promising materials for various technological applications, including electrolytes in energy storage devices (Bonhôte et al., 1996).